Cas no 2624130-16-9 (tert-butyl N-({4-amino-2-oxabicyclo3.1.1heptan-1-yl}methyl)carbamate hydrochloride)

• Product Name: tert-butyl N-({4-amino-2-oxabicyclo3.1.1heptan-1-yl}methyl)carbamate hydrochloride
• CAS No: 2624130-16-9
• MF: C₁₂H₂₃ClN₂O₃
• MW: 278.775622606277
• MDL: MFCD33550915
• CID: 5361583
• PubChem ID: 155977975
• Update Time: 2025-06-12

tert-butyl N-({4-amino-2-oxabicyclo3.1.1heptan-1-yl}methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4935091364
• tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride
• tert-butyl N-{[(1s)-4-amino-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate hydrochloride
• tert-butyl N-({4-amino-2-oxabicyclo3.1.1heptan-1-yl}methyl)carbamate hydrochloride

• MDL： MFCD33550915
• Inchi： 1S/C12H22N2O3.ClH/c1-11(2,3)17-10(15)14-7-12-4-8(5-12)9(13)6-16-12;/h8-9H,4-7,13H2,1-3H3,(H,14,15);1H
• InChI Key： BMTJRRXRZSMDPL-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C2CC1(CNC(=O)OC(C)(C)C)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 73.6

Additional information on tert-butyl N-({4-amino-2-oxabicyclo3.1.1heptan-1-yl}methyl)carbamate hydrochloride

Comprehensive Overview of tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2624130-16-9)

The compound tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2624130-16-9) is a specialized bicyclic derivative with significant potential in pharmaceutical and chemical research. Its unique 2-oxabicyclo[3.1.1]heptane scaffold and carbamate functionality make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its applications due to its structural rigidity and bioactivity.

In recent years, the demand for heterocyclic compounds like tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride has surged, driven by advancements in medicinal chemistry and preclinical studies. This compound’s CAS No. 2624130-16-9 is frequently cited in patents and academic papers, highlighting its role in optimizing drug bioavailability and targeted delivery systems. Its hydrochloride salt form enhances solubility, a critical factor for in vivo applications.

The synthesis of tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride involves multi-step organic reactions, including protection-deprotection strategies and cyclization techniques. Its 4-amino group offers versatile functionalization opportunities, enabling covalent conjugation with other pharmacophores. This adaptability aligns with current trends in fragment-based drug design and PROTAC technology, where modular building blocks are essential.

From an industrial perspective, CAS No. 2624130-16-9 is gaining attention for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing routes to reduce environmental impact while maintaining high purity standards. Analytical methods such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with regulatory guidelines for pharmaceutical intermediates.

Emerging research also explores the structure-activity relationship (SAR) of tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride, particularly its interaction with biological targets like G-protein-coupled receptors (GPCRs). Computational modeling and AI-driven drug discovery platforms are accelerating its evaluation, addressing common queries such as "how to improve blood-brain barrier penetration" or "best practices for carbamate stability."

In summary, tert-butyl N-({4-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2624130-16-9) represents a cutting-edge tool for modern drug development. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance in addressing unmet medical needs, from neurodegenerative diseases to precision oncology.